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Compound of Interest

Compound Name: C-178

Cat. No.: B1668179

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of C-
178, a potent and selective covalent inhibitor of the STING (stimulator of interferon genes)
protein. Adherence to these procedures is essential to ensure a safe laboratory environment
and maintain the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Measures

All personnel handling C-178 must use the following personal protective equipment and adhere
to the specified safety protocols. These measures are based on the hazard identification
outlined in the Safety Data Sheet (SDS), which indicates that C-178 is harmful if swallowed,
causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]
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Protection Type

Specific Requirement

Rationale

Eye Protection

Safety goggles with side-
shields

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Protective gloves (e.qg., nitrile)

Prevents skin contact which

can cause irritation.[1]

Body Protection

Impervious clothing (e.g., lab

coat)

Provides a barrier against
accidental spills and
contamination of personal
clothing.[1]

Respiratory Protection

Suitable respirator

Necessary to avoid inhalation
of dust or aerosols, which may
cause respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling

Procedures

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage of Solid Form: Store the solid, powdered form of C-178 at -20°C for long-term

stability.

o Storage of Solutions: For stock solutions, typically prepared in DMSO, store at -80°C to

ensure stability for up to one year.

Preparation of Solutions

» Ventilation: Always handle the solid compound and prepare solutions in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation risk.

» Personal Protective Equipment: Ensure all required PPE is worn before handling the

compound.
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e Dissolution: C-178 is soluble in DMSO. Prepare solutions according to your experimental
protocol.

Experimental Use

» Avoid Contamination: Use dedicated lab equipment and take precautions to prevent cross-
contamination.

e Handling Solutions: When working with solutions of C-178, handle with care to avoid
splashes and aerosol generation.

o Post-Experiment: Decontaminate all work surfaces and equipment after use.

Disposal Plan

Proper disposal of C-178 and its containers is crucial to prevent environmental contamination
and ensure compliance with local regulations.

o Waste Collection: Collect all waste materials, including unused C-178, contaminated
consumables (e.g., pipette tips, tubes), and empty containers, in a designated and clearly
labeled hazardous waste container.

» Container Sealing: Ensure the waste container is tightly sealed to prevent leakage.

o Disposal: Dispose of the contents and the container in accordance with all applicable local,
state, and federal regulations for chemical waste.[1] Do not dispose of C-178 down the drain
or in general waste.

Emergency Procedures

In the event of an exposure, follow these first-aid measures immediately:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1668179?utm_src=pdf-body
https://www.benchchem.com/product/b1668179?utm_src=pdf-body
https://www.benchchem.com/product/b1668179?utm_src=pdf-body
https://www.benchchem.com/product/b1668179?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-123963/C-178-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1668179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Type Immediate Action

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Wash with plenty of soap and water. Take off

Skin Contact contaminated clothing and wash it before reuse.

[1]

Remove victim to fresh air and keep at rest in a

Inhalation N )
position comfortable for breathing.[1]

Ingestion Rinse mouth. Do NOT induce vomiting.[1]

In all cases of exposure, seek immediate medical attention.

Visual Workflow for Handling C-178
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Click to download full resolution via product page

Caption: Workflow for safe handling of C-178.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling C-
178 (STING Inhibator)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668179#personal-protective-equipment-for-
handling-c-178]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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